![molecular formula C15H12Br2N2O3 B5754252 N'-(2,4-dibromo-5-hydroxybenzylidene)-2-hydroxy-2-phenylacetohydrazide](/img/structure/B5754252.png)
N'-(2,4-dibromo-5-hydroxybenzylidene)-2-hydroxy-2-phenylacetohydrazide
Overview
Description
N'-(2,4-dibromo-5-hydroxybenzylidene)-2-hydroxy-2-phenylacetohydrazide, also known as DBH, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. DBH is a hydrazone derivative that possesses a unique molecular structure, which makes it a promising candidate for drug development, catalysis, and material science.
Scientific Research Applications
Antitumor Potential
The compound has been explored for its antitumor properties. A study on related 2-hydroxybenzylidene derivatives of N-(2-trifluoromethylpiridyn-4-yl)anthranilic acid hydrazide and similar compounds demonstrated potent cytotoxicity, suggesting potential as antitumor agents. These compounds showed sub-micromolar range cytotoxicity with cell selectivity at nanomolar concentrations, indicating the promise of related compounds in cancer treatment (Congiu & Onnis, 2013).
Antimicrobial Activities
Research has shown that derivatives of N'-(2,4-dibromo-5-hydroxybenzylidene)-2-hydroxy-2-phenylacetohydrazide possess significant antimicrobial activities. For instance, some derivatives were tested for antibacterial and antifungal activities, showing effectiveness against various pathogens like Bacillus subtilis, Escherichia coli, Pseudomonas fluorescence, Staphylococcus aureus, Aspergillus niger, and Candida albicans (Feng, Xue, & Zhang, 2014).
Antibacterial Properties of Dioxomolybdenum(VI) Complexes
In a study focusing on dioxomolybdenum(VI) complexes derived from tridentate hydrazone ligands, including N'-(2,4-dibromo-5-hydroxybenzylidene)-2-hydroxy-2-phenylacetohydrazide, effective antibacterial activity was observed. These complexes showed promising results against Gram-positive and Gram-negative bacterial strains, highlighting their potential as antimicrobial agents (Xue, Deng, Xu, & Wang, 2016).
Antioxidant and Antimicrobial Activities of Diorganotin(IV) Complexes
Diorganotin(IV) complexes derived from hydrazide Schiff base ligands, including N'-(2,4-dibromo-5-hydroxybenzylidene)-2-hydroxy-2-phenylacetohydrazide, were synthesized and tested for in vitro antimicrobial activity. Some of these compounds displayed significant antimicrobial and antioxidant activity, offering potential in pharmacological applications (Devi & Pachwania, 2021).
Structural Characterization and Biological Activity
The compound has also been the subject of structural analysis, such as X-ray diffraction, to understand its molecular configuration. Studies have investigated its biological activity, particularly towards enzymes like cathepsin E and elastase in human neutrophils, indicating its relevance in biochemical research (Nurkenov et al., 2017).
properties
IUPAC Name |
N-[(E)-(2,4-dibromo-5-hydroxyphenyl)methylideneamino]-2-hydroxy-2-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Br2N2O3/c16-11-7-12(17)13(20)6-10(11)8-18-19-15(22)14(21)9-4-2-1-3-5-9/h1-8,14,20-21H,(H,19,22)/b18-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFGCHGPSWQQDRA-QGMBQPNBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)NN=CC2=CC(=C(C=C2Br)Br)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(C(=O)N/N=C/C2=CC(=C(C=C2Br)Br)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Br2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(E)-(2,4-dibromo-5-hydroxyphenyl)methylideneamino]-2-hydroxy-2-phenylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.